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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

A Comparative Olfactory Analysis: Cedramber
vs. Ambroxan
In the landscape of fragrance chemistry, Cedramber and Ambroxan stand out as two pivotal

synthetic molecules, both celebrated for their unique ambergris-like qualities. While often

grouped within the same amber-woody olfactory family, they possess distinct scent profiles and

physical properties that dictate their specific applications in perfumery. This guide provides a

detailed comparative analysis of their olfactory and physicochemical characteristics, supported

by established experimental methodologies, for researchers, scientists, and professionals in

drug development and fragrance science.

Quantitative Olfactory and Physicochemical
Properties
The following table summarizes the key quantitative parameters for Cedramber and

Ambroxan, offering a side-by-side comparison of their physical and sensory characteristics.

These properties are crucial in understanding their performance, such as tenacity, diffusion,

and odor detection limits.
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Property
Cedramber (as Cedryl
Methyl Ether)

Ambroxan

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-

2,6,6,8-

tetramethyltricyclo[5.3.1.0¹,⁵]un

decane[1]

(-)-Ambroxide

CAS Number 67874-81-1 / 19870-74-7[2][3] 6790-58-5

Molecular Formula C₁₆H₂₈O[1][4] C₁₆H₂₈O

Molecular Weight 236.4 g/mol [1][4][5] 236.4 g/mol

Odor Profile

A dry, diffusive ambergris note

with rich, woody, and

cedarwood facets.[2][6]

Described as having patchouli

and vetiver nuances.[1][3]

A powerful and elegant amber

note, often described as clean,

crisp, and reminiscent of

ambergris with musky and

woody tonalities.

Odor Strength High to Very High[1] Extremely Powerful

Odor Detection Threshold Data not available[5][7] 0.3 ppb (parts per billion)

Substantivity (Longevity)
> 124 hours on a smelling

strip[6][8]
> 1 month on a smelling strip

Vapor Pressure 0.0127 mmHg @ 25°C[5] 0.00097 mmHg @ 20°C

Appearance
Colorless to pale yellow

liquid[6][8]
White solid/crystals

Experimental Protocols
The characterization and comparison of fragrance materials like Cedramber and Ambroxan

rely on standardized instrumental and sensory evaluation techniques. Below are detailed

methodologies for two key experimental protocols.

Gas Chromatography-Olfactometry (GC-O)
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Gas Chromatography-Olfactometry (GC-O) is a cornerstone technique for analyzing volatile

compounds in fragrances.[9] It combines the separation power of gas chromatography with the

sensitivity of the human nose as a detector, allowing for the identification of odor-active

compounds within a complex mixture.[10]

Objective: To separate the volatile components of a fragrance sample and identify which of

these components are responsible for its characteristic aroma.

Methodology:

Sample Preparation: The fragrance material (Cedramber or Ambroxan) is diluted in an

appropriate solvent (e.g., ethanol) to a suitable concentration. For solid samples like

Ambroxan, initial dissolution is required.

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Headspace sampling can also be used, where the vapor above the sample is collected and

injected, which is particularly useful for analyzing the volatile profile without complex

extraction.[9][11]

Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,

Helium) through a capillary column. The column's stationary phase separates the

compounds based on their volatility and chemical properties.

Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a

conventional chemical detector (like a Mass Spectrometer, MS, for identification), and the

other portion is directed to a sniffing port (olfactometry port).[10][11]

Olfactory Detection: A trained sensory panelist or "assessor" sniffs the effluent from the

sniffing port. The port is designed to deliver the effluent in a stream of humidified air to

prevent nasal dehydration.[11]

Data Recording: As compounds elute from the column, the assessor records the time,

duration, and a qualitative description of any detected odor. This data is then correlated with

the peaks recorded by the chemical detector (MS).

Dilution to Threshold Methods: To quantify the potency of an odorant, a dilution series of the

extract can be prepared and analyzed by GC-O. This helps in determining the concentration
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at which a compound can no longer be smelled, providing a measure of its odor threshold.

[10]

Quantitative Descriptive Analysis (QDA)
Quantitative Descriptive Analysis (QDA) is a sensory evaluation method used to identify and

quantify the sensory attributes of a product.[12] It relies on a panel of trained assessors to

create a detailed sensory profile, or "fingerprint," of a substance.[13]

Objective: To develop a comprehensive olfactory profile of Cedramber and Ambroxan and to

quantify the intensity of each perceived scent attribute.

Methodology:

Panelist Selection and Training: A group of 6-15 individuals is selected based on their

sensory acuity and verbalization skills.[13] They undergo extensive training (40-120 hours) to

develop a standardized vocabulary to describe the aromas and to calibrate their use of

intensity scales.[13]

Vocabulary Development: Through open discussion and exposure to the samples (and other

reference standards), the panel collectively develops a list of descriptive terms (e.g.,

"woody," "amber," "dry," "musky," "cedar") that define the olfactory profiles of Cedramber and

Ambroxan.

Evaluation Procedure:

Samples are prepared in a controlled manner (e.g., diluted in a solvent and applied to

smelling strips) and presented blindly and in a randomized order to the panelists to avoid

bias.[14]

Panelists work independently in individual booths under controlled environmental

conditions (lighting, temperature, odor-free).[14]

Data Collection: Each panelist rates the intensity of each descriptive attribute for every

sample using a graphic line scale (e.g., a 15-point unstructured line scale anchored with

"weak" on the left and "strong" on the right).[12]
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Data Analysis: The data from all panelists is collected and statistically analyzed. Techniques

such as Analysis of Variance (ANOVA) are used to determine significant differences in

attribute intensities between the products. The results are often visualized in a "spider web"

or "radar" plot to provide a clear graphical representation of the sensory profiles.[12]

Signaling Pathways and Experimental Workflows
To understand how these molecules are perceived, it is essential to consider the underlying

biological and experimental processes. The following diagrams, rendered in DOT language,

illustrate the generalized olfactory signal transduction pathway and a typical GC-O

experimental workflow.

Olfactory Cilia

Olfactory Sensory Neuron

Odorant
(Cedramber/Ambroxan)

Olfactory Receptor
(GPCR)

Binds
G-protein (Golf)

Activates Adenylyl CyclaseActivates cAMP
Converts

ATP

Cyclic Nucleotide-
Gated (CNG) Channel

Opens Ca²⁺ / Na⁺
Influx Depolarization Action Potential

(Signal to Brain)

Click to download full resolution via product page

Generalized Olfactory Signal Transduction Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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